Typ-nic Typ-nic
Brand Name: Vulcanchem
CAS No.: 139167-47-8
VCID: VC21236255
InChI: InChI=1S/C29H33N3.ClH/c1-6-31-25-19-21-13-8-9-14-22(21)20-26(25)32(7-2)28(31)18-12-17-27-29(3,4)23-15-10-11-16-24(23)30(27)5;/h8-20,28H,6-7H2,1-5H3;1H/b18-12+,27-17+;
SMILES: CC[NH+]1C(N(C2=CC3=CC=CC=C3C=C21)CC)C=CC=C4C(C5=CC=CC=C5N4C)(C)C.[Cl-]
Molecular Formula: C29H34ClN3
Molecular Weight: 460.1 g/mol

Typ-nic

CAS No.: 139167-47-8

Cat. No.: VC21236255

Molecular Formula: C29H34ClN3

Molecular Weight: 460.1 g/mol

* For research use only. Not for human or veterinary use.

Typ-nic - 139167-47-8

Specification

CAS No. 139167-47-8
Molecular Formula C29H34ClN3
Molecular Weight 460.1 g/mol
IUPAC Name 1,3-diethyl-2-[(E,3E)-3-(1,3,3-trimethylindol-2-ylidene)prop-1-enyl]-1,2-dihydrobenzo[f]benzimidazol-1-ium;chloride
Standard InChI InChI=1S/C29H33N3.ClH/c1-6-31-25-19-21-13-8-9-14-22(21)20-26(25)32(7-2)28(31)18-12-17-27-29(3,4)23-15-10-11-16-24(23)30(27)5;/h8-20,28H,6-7H2,1-5H3;1H/b18-12+,27-17+;
Standard InChI Key QZQKZGHOWJOTJZ-UHFFFAOYSA-O
Isomeric SMILES CC[NH+]1C(N(C2=CC3=CC=CC=C3C=C21)CC)/C=C/C=C/4\C(C5=CC=CC=C5N4C)(C)C.[Cl-]
SMILES CC[NH+]1C(N(C2=CC3=CC=CC=C3C=C21)CC)C=CC=C4C(C5=CC=CC=C5N4C)(C)C.[Cl-]
Canonical SMILES CC[NH+]1C(N(C2=CC3=CC=CC=C3C=C21)CC)C=CC=C4C(C5=CC=CC=C5N4C)(C)C.[Cl-]

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